Cas no 89852-47-1 (diethyl-1,2,4-triazin-3-amine)

• Product Name: diethyl-1,2,4-triazin-3-amine
• CAS No: 89852-47-1
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 3177929
• PubChem ID: 13950666
• Update Time: 2025-06-08

diethyl-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-TRIAZIN-3-AMINE, 5,6-DIETHYL-
• 5,6-diethyl-1,2,4-triazin-3-amine
• G48371
• AKOS022634888
• Z1262632570
• diethyl-1,2,4-triazin-3-amine
• EN300-142121
• PDA85247
• 89852-47-1

• Inchi： 1S/C7H12N4/c1-3-5-6(4-2)10-11-7(8)9-5/h3-4H2,1-2H3,(H2,8,9,11)
• InChI Key： BZQZUYWMLBVGNN-UHFFFAOYSA-N
• SMILES： N1C(N)=NN=C(CC)C=1CC

Computed Properties

• Exact Mass: 152.106196400Da
• Monoisotopic Mass: 152.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 315.5±45.0 °C at 760 mmHg
• Flash Point: 170.4±15.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

diethyl-1,2,4-triazin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on diethyl-1,2,4-triazin-3-amine

Comprehensive Overview of Diethyl-1,2,4-Triazin-3-Amine (CAS No. 89852-47-1): Properties, Applications, and Industry Insights

Diethyl-1,2,4-triazin-3-amine (CAS No. 89852-47-1) is a specialized organic compound belonging to the triazine family, a class of heterocyclic compounds known for their versatile chemical properties and broad industrial applications. This compound features a 1,2,4-triazine core substituted with an amine group at the 3-position and ethyl groups at the nitrogen atoms, contributing to its unique reactivity and functional utility. Researchers and industries value diethyl-1,2,4-triazin-3-amine for its role as a building block in pharmaceuticals, agrochemicals, and advanced material synthesis.

The growing interest in nitrogen-containing heterocycles like diethyl-1,2,4-triazin-3-amine stems from their significance in drug discovery and sustainable chemistry. With the rise of green chemistry initiatives, scientists are exploring eco-friendly synthetic routes for triazine derivatives, aligning with global demands for reduced environmental impact. Searches for "triazine-based catalysts" or "biodegradable heterocycles" reflect this trend, highlighting the relevance of CAS No. 89852-47-1 in contemporary research.

In pharmaceutical applications, diethyl-1,2,4-triazin-3-amine serves as a precursor for bioactive molecules targeting enzymes and receptors. Its structural motif is found in compounds investigated for antimicrobial and anti-inflammatory properties, addressing urgent needs in antibiotic resistance and chronic disease management. Recent publications linking 1,2,4-triazine scaffoldstriazine drugs 2024" or "triazine kinase inhibitors."

Material science also benefits from CAS No. 89852-47-1, where its incorporation into polymers enhances thermal stability and electronic properties. Innovations in organic electronics, such as flexible displays and energy storage devices, leverage triazine derivatives for their electron-deficient character. Popular searches like "triazine conductive materials" or "high-performance polymers" underscore this application’s momentum.

Analytical characterization of diethyl-1,2,4-triazin-3-amine typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and structural integrity. Quality control is critical, particularly for pharmaceutical-grade batches, driving queries such as "HPLC methods for triazine analysis." Regulatory compliance with ISO and ICH guidelines further emphasizes the need for precise documentation of CAS No. 89852-47-1 specifications.

Future prospects for diethyl-1,2,4-triazin-3-amine include its potential in covalent organic frameworks (COFs) and photocatalysis, areas gaining traction in renewable energy research. As industries seek alternatives to traditional petrochemicals, bio-based synthesis routes for triazines are being explored, resonating with search trends like "sustainable triazine production." Collaborative efforts between academia and manufacturers aim to scale these innovations while maintaining cost efficiency.

In summary, diethyl-1,2,4-triazin-3-amine (CAS No. 89852-47-1) exemplifies the intersection of fundamental chemistry and cutting-edge technology. Its adaptability across sectors—from life sciences to advanced materials—positions it as a compound of enduring scientific and commercial value. By addressing current challenges like sustainability and precision medicine, this triazine derivative continues to inspire research and industrial adoption worldwide.